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Compound of Interest

Compound Name: Mechercharmycin A

Cat. No.: B15580778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic and spectrometric data

used for the characterization of Mechercharmycin A, a cytotoxic cyclic peptide isolated from

the marine-derived bacterium Thermoactinomyces sp. YM3-251. The data presented here is

crucial for the structural elucidation and verification of this complex natural product.

Mass Spectrometry Data
High-resolution fast atom bombardment mass spectrometry (HRFAB-MS) was instrumental in

determining the molecular formula of Mechercharmycin A. The analysis yielded a precise

mass-to-charge ratio, confirming the elemental composition of the molecule.
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Property Mechercharmycin A

Appearance White powder

Molecular Formula C35H32N8O7S

Molecular Weight 708

HRFAB-MS (m/z) Found: 709.2104 (M+H)+Calculated: 709.2193

[α]D25 -110° (c 0.038, DMSO)

UV λmax nm (log ε) in MeOH 223 (4.71), 260 (4.73), 300 (sh)

IR νmax (KBr) cm-1 3400, 2962, 2925, 1655, 1543, 1509

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structural backbone and constituent amino acid residues of Mechercharmycin A were

elucidated through a series of one- and two-dimensional NMR experiments. The following table

summarizes the ¹H and ¹³C chemical shifts observed in DMSO-d6.
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Position ¹³C (ppm) ¹H (ppm), mult., J (Hz)

Dehydroalanine Fragment

2 161.4

3 129.5

4 106.3 5.89, s

6.27, s

Valine

5 170.0

6 58.0 4.31, d, 9.3

7 30.6 2.22, m

8 18.9 0.96, d, 6.8

9 19.5 0.98, d, 6.8

Isoleucine

10 170.2

11 57.5 4.41, d, 8.8

12 36.6 1.90, m

13 15.4 0.88, t, 7.4

14 11.4 0.85, d, 6.8

25 25.0 1.20, m

1.45, m

Oxazoles & Thiazole

a 159.2

b 125.7 8.36, s

c 148.0
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d 138.5

e 159.1

f 125.6 8.35, s

g 148.0

h 138.4

i 159.0

j 125.5 8.33, s

k 147.9

l 138.3

m 158.9

n 125.4 8.31, s

o 147.8

p 138.2

q 164.8

r 123.0 8.24, s

s 149.2

t 140.4

Amide Protons

NH 8.21, d, 9.3

NH 8.13, d, 8.8

Experimental Protocols
Isolation and Purification
Mechercharmycin A was isolated from the cultured broth of Thermoactinomyces sp. YM3-251.

The process involved centrifugation of the broth, followed by extraction of the precipitate with a
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chloroform/methanol (9:1) mixture and the supernatant with ethyl acetate. The combined

extracts were subjected to chromatography on a silica gel column with a step-wise elution

using chloroform/methanol (1-6% methanol). The active fraction (4% methanol-chloroform) was

further purified by HPLC to yield Mechercharmycin A.[1]

Mass Spectrometry
High-resolution fast atom bombardment mass spectrometry (HRFAB-MS) was performed to

determine the exact mass and molecular formula of Mechercharmycin A.

NMR Spectroscopy
All NMR spectra were recorded on a 750 MHz spectrometer. The sample was dissolved in

DMSO-d6. The NMR data acquisition included ¹H NMR, ¹³C NMR, COSY, TOCSY, HSQC, and

HMBC experiments to establish the connectivity and structure of the molecule.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the isolation and characterization of

Mechercharmycin A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15580778?utm_src=pdf-body
https://scispace.com/pdf/mechercharmycins-a-and-b-cytotoxic-substances-from-marine-1v2u16heyo.pdf
https://www.benchchem.com/product/b15580778?utm_src=pdf-body
https://scispace.com/pdf/mechercharmycins-a-and-b-cytotoxic-substances-from-marine-1v2u16heyo.pdf
https://www.benchchem.com/product/b15580778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification

Structural Characterization

Culture of Thermoactinomyces sp. YM3-251

Centrifugation

Extraction of Precipitate
(Chloroform/Methanol)

Extraction of Supernatant
(Ethyl Acetate)

Silica Gel Chromatography

HPLC Purification

Mechercharmycin A

Mass Spectrometry (HRFAB-MS) NMR Spectroscopy
(1H, 13C, COSY, TOCSY, HSQC, HMBC) X-ray Crystallography

Structure Elucidation

Click to download full resolution via product page

Caption: Isolation and characterization workflow for Mechercharmycin A.
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Key Structural Features from Spectroscopic Data
This diagram highlights the core structural components of Mechercharmycin A as determined

by the spectroscopic and spectrometric analyses.
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Caption: Key structural components of Mechercharmycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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